Cas no 1261910-52-4 (95%)

• Product Name: 95%
• CAS No: 1261910-52-4
• MF: C₁₄H₁₃NO₂S
• MW: 259.32352232933
• MDL: MFCD18317881
• CID: 5187708
• Update Time: 2026-03-05

95% Chemical and Physical Properties

Names and Identifiers

• 5-(4-Ethylthiophenyl)picolinic acid
• 95%

• MDL： MFCD18317881
• Inchi： 1S/C14H13NO2S/c1-2-18-12-6-3-10(4-7-12)11-5-8-13(14(16)17)15-9-11/h3-9H,2H2,1H3,(H,16,17)
• InChI Key： SPEVKNZGCONMMR-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=NC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 3.2
• Topological Polar Surface Area: 75.5